3-ethoxy-2-(piperidin-3-yloxy)pyridine dihydrochloride
Overview
Description
3-ethoxy-2-(piperidin-3-yloxy)pyridine dihydrochloride is a chemical compound with a complex structure that includes a pyridine ring substituted with ethoxy and piperidin-3-yloxy groups. This compound is often used in various scientific research applications due to its unique chemical properties .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-ethoxy-2-(piperidin-3-yloxy)pyridine dihydrochloride typically involves the reaction of 3-hydroxypyridine with ethyl iodide to form 3-ethoxypyridine. This intermediate is then reacted with piperidine in the presence of a suitable base to yield 3-ethoxy-2-(piperidin-3-yloxy)pyridine. The final step involves the conversion of this compound to its dihydrochloride salt by treatment with hydrochloric acid .
Industrial Production Methods
Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves careful control of reaction conditions such as temperature, pressure, and pH to ensure high yield and purity of the final product .
Chemical Reactions Analysis
Types of Reactions
3-ethoxy-2-(piperidin-3-yloxy)pyridine dihydrochloride undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form corresponding N-oxides.
Reduction: Reduction reactions can convert it to its corresponding amines.
Substitution: It can undergo nucleophilic substitution reactions, particularly at the pyridine ring.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.
Substitution: Nucleophiles like amines or thiols can be used under basic conditions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation typically yields N-oxides, while reduction results in amines .
Scientific Research Applications
3-ethoxy-2-(piperidin-3-yloxy)pyridine dihydrochloride is used in various scientific research fields:
Chemistry: It serves as a building block for the synthesis of more complex molecules.
Biology: It is used in studies involving receptor binding and enzyme inhibition.
Industry: It is used in the production of specialty chemicals and intermediates.
Mechanism of Action
The mechanism of action of 3-ethoxy-2-(piperidin-3-yloxy)pyridine dihydrochloride involves its interaction with specific molecular targets, such as receptors or enzymes. The compound binds to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target .
Comparison with Similar Compounds
Similar Compounds
- 3-ethoxy-2-(piperidin-3-yloxy)pyridine
- 3-ethoxy-2-(piperidin-3-yloxy)pyridine hydrochloride
- 3-ethoxy-2-(piperidin-3-yloxy)pyridine sulfate
Uniqueness
3-ethoxy-2-(piperidin-3-yloxy)pyridine dihydrochloride is unique due to its specific substitution pattern and the presence of the dihydrochloride salt form, which can influence its solubility, stability, and reactivity compared to other similar compounds .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-ethoxy-2-(piperidin-3-yloxy)pyridine dihydrochloride involves the reaction of 3-chloro-2-(piperidin-3-yloxy)pyridine with ethoxy magnesium bromide followed by treatment with hydrochloric acid to yield the final product.", "Starting Materials": [ "3-chloro-2-(piperidin-3-yloxy)pyridine", "ethoxy magnesium bromide", "hydrochloric acid" ], "Reaction": [ "Step 1: React 3-chloro-2-(piperidin-3-yloxy)pyridine with ethoxy magnesium bromide in anhydrous ether to yield 3-ethoxy-2-(piperidin-3-yloxy)pyridine.", "Step 2: Treat the product from step 1 with hydrochloric acid to obtain 3-ethoxy-2-(piperidin-3-yloxy)pyridine dihydrochloride." ] } | |
CAS No. |
2680541-87-9 |
Molecular Formula |
C12H20Cl2N2O2 |
Molecular Weight |
295.2 |
Purity |
95 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
